1-amino-2,3-dihydro-1H-indene-5-carbonitrile
Overview
Description
“1-amino-2,3-dihydro-1H-indene-5-carbonitrile” is a chemical compound with the molecular formula C10H10N2 . It is also known as "1H-Indene-5-carbonitrile, 1-amino-2,3-dihydro-" . The compound is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C10H10N2.ClH/c11-6-7-1-3-9-8(5-7)2-4-10(9)12;/h1,3,5,10H,2,4,12H2;1H . This indicates the presence of a chlorine atom in the structure, suggesting it may exist as a hydrochloride salt . Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . Its molecular weight is 194.66 .Scientific Research Applications
Synthesis of Partially Reduced Benzo[e]indene
1-Amino-2,3-dihydro-1H-indene-5-carbonitrile is involved in the synthesis of partially reduced benzo[e]indene derivatives. This process includes base-promoted synthesis and oxidative cyclization techniques, demonstrating its utility in organic synthesis and material science (Singh et al., 2015).
Structural Analysis in Co-Crystal Formation
This compound plays a role in the formation of co-crystals, as evidenced in various crystallographic studies. It contributes to the structural diversity and complexity of fused-ring systems, important for understanding molecular interactions and crystal engineering (Asiri et al., 2011).
Development of Heterocyclic Compounds
The compound is instrumental in the development of diverse heterocyclic structures, contributing to a rich chemistry that is vital for creating new materials such as liquid crystals and near-infrared dyes (Gómez et al., 2005).
Synthesis of Isoxazole and Pyrazole Derivatives
It serves as a building block in the synthesis of isoxazole and pyrazole derivatives, demonstrating its versatility in synthetic organic chemistry and its potential in developing biologically active compounds (Patel, 2017).
Safety and Hazards
properties
IUPAC Name |
1-amino-2,3-dihydro-1H-indene-5-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2/c11-6-7-1-3-9-8(5-7)2-4-10(9)12/h1,3,5,10H,2,4,12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNZWGKXBLSVMLQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1N)C=CC(=C2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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